1. Home
  2. Product
  3. Reference Standards
  4. 3-O-Benzyl Estratetraenol
3-O-Benzyl Estratetraenol 3-O-Benzyl Estratetraenol
Brand Name: Vulcanchem
CAS No.: 23880-57-1
VCID: VC0030847
InChI: InChI=1S/C25H28O/c1-25-14-5-8-24(25)23-11-9-19-16-20(10-12-21(19)22(23)13-15-25)26-17-18-6-3-2-4-7-18/h2-7,10,12,14,16,22-24H,8-9,11,13,15,17H2,1H3/t22-,23-,24+,25+/m1/s1
SMILES: CC12CCC3C(C1CC=C2)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5
Molecular Formula: C25H28O
Molecular Weight: 344.5 g/mol

3-O-Benzyl Estratetraenol

CAS No.: 23880-57-1

Reference Standards

VCID: VC0030847

Molecular Formula: C25H28O

Molecular Weight: 344.5 g/mol

3-O-Benzyl Estratetraenol - 23880-57-1

CAS No. 23880-57-1
Product Name 3-O-Benzyl Estratetraenol
Molecular Formula C25H28O
Molecular Weight 344.5 g/mol
IUPAC Name (8S,9S,13R,14S)-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthrene
Standard InChI InChI=1S/C25H28O/c1-25-14-5-8-24(25)23-11-9-19-16-20(10-12-21(19)22(23)13-15-25)26-17-18-6-3-2-4-7-18/h2-7,10,12,14,16,22-24H,8-9,11,13,15,17H2,1H3/t22-,23-,24+,25+/m1/s1
Standard InChIKey VAHVWDBSHRYVAP-NGSHPTGOSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC=C2)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5
SMILES CC12CCC3C(C1CC=C2)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5
Canonical SMILES CC12CCC3C(C1CC=C2)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5
Synonyms 3-(Phenylmethoxy)-estra-1,3,5(10),16-tetraene; 3-(Benzyloxy)-estra-1,3,5(10),16-tetraene;
PubChem Compound 22789966
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19